![molecular formula C21H15F2N3S B302743 3-(3-Fluoro-benzylsulfanyl)-5-(3-fluoro-phenyl)-4-phenyl-4H-[1,2,4]triazole](/img/structure/B302743.png)
3-(3-Fluoro-benzylsulfanyl)-5-(3-fluoro-phenyl)-4-phenyl-4H-[1,2,4]triazole
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Overview
Description
3-(3-Fluoro-benzylsulfanyl)-5-(3-fluoro-phenyl)-4-phenyl-4H-[1,2,4]triazole, also known as FBT, is a chemical compound that belongs to the class of triazole derivatives. FBT has been widely studied for its potential applications in scientific research, particularly in the fields of medicinal chemistry and drug design.
Mechanism of Action
The mechanism of action of 3-(3-Fluoro-benzylsulfanyl)-5-(3-fluoro-phenyl)-4-phenyl-4H-[1,2,4]triazole is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been shown to bind to the cannabinoid receptor CB2, which is involved in pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to induce apoptosis (programmed cell death) in cancer cells. This compound has also been shown to have anti-inflammatory effects, reducing the production of inflammatory cytokines and chemokines in vitro and in vivo. Additionally, this compound has been shown to have antimicrobial activity against a range of bacteria and fungi.
Advantages and Limitations for Lab Experiments
3-(3-Fluoro-benzylsulfanyl)-5-(3-fluoro-phenyl)-4-phenyl-4H-[1,2,4]triazole has several advantages for use in lab experiments. It is relatively easy to synthesize, and the yield of the synthesis method is relatively high. This compound is also relatively stable, and can be stored for extended periods of time without significant degradation. However, there are also some limitations associated with the use of this compound in lab experiments. For example, this compound is relatively insoluble in water, which can make it difficult to use in aqueous solutions. Additionally, this compound has not been extensively studied in vivo, and its safety and toxicity profiles are not well understood.
Future Directions
There are several future directions for research on 3-(3-Fluoro-benzylsulfanyl)-5-(3-fluoro-phenyl)-4-phenyl-4H-[1,2,4]triazole. One area of interest is the development of this compound-based drugs for the treatment of cancer and other diseases. Researchers are also interested in exploring the potential of this compound as a tool for studying the mechanisms of inflammation and pain. Additionally, further studies are needed to fully understand the safety and toxicity profiles of this compound, particularly in vivo. Finally, researchers are interested in developing new synthesis methods for this compound that are more efficient and environmentally friendly.
Synthesis Methods
The synthesis of 3-(3-Fluoro-benzylsulfanyl)-5-(3-fluoro-phenyl)-4-phenyl-4H-[1,2,4]triazole involves the reaction of 3-fluorobenzyl mercaptan with 3-fluorophenylacetonitrile in the presence of sodium hydride and dimethylformamide. The resulting intermediate is then reacted with phenylhydrazine and sodium acetate to yield this compound. The overall yield of this synthesis method is about 50%, and the purity of the final product can be improved through recrystallization.
Scientific Research Applications
3-(3-Fluoro-benzylsulfanyl)-5-(3-fluoro-phenyl)-4-phenyl-4H-[1,2,4]triazole has been extensively studied for its potential applications in medicinal chemistry and drug design. It has been shown to possess a wide range of pharmacological activities, including anti-inflammatory, antitumor, and antimicrobial properties. This compound has also been evaluated for its potential as a therapeutic agent for the treatment of various diseases, such as cancer, Alzheimer's disease, and diabetes.
properties
Molecular Formula |
C21H15F2N3S |
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Molecular Weight |
379.4 g/mol |
IUPAC Name |
3-(3-fluorophenyl)-5-[(3-fluorophenyl)methylsulfanyl]-4-phenyl-1,2,4-triazole |
InChI |
InChI=1S/C21H15F2N3S/c22-17-8-4-6-15(12-17)14-27-21-25-24-20(16-7-5-9-18(23)13-16)26(21)19-10-2-1-3-11-19/h1-13H,14H2 |
InChI Key |
WDPOHKGAZVMAME-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)N2C(=NN=C2SCC3=CC(=CC=C3)F)C4=CC(=CC=C4)F |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=C2SCC3=CC(=CC=C3)F)C4=CC(=CC=C4)F |
Origin of Product |
United States |
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